Cas no 142034-97-7 ((1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one)

(1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one structure
142034-97-7 structure
Product Name:(1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one
CAS No:142034-97-7
MF:C6H9NO
MW:111.141761541367
CID:2084383
PubChem ID:10866287
Update Time:2025-04-21

(1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-1-Azabicyclo[2.2.1]heptan-3-one
    • 142034-97-7
    • AKOS006325037
    • SCHEMBL7706452
    • H20027
    • MDL: MFCD13185050
    • Inchi: 1S/C6H9NO/c8-6-4-7-2-1-5(6)3-7/h5H,1-4H2/t5-/m0/s1
    • InChI Key: VZPRMKOCTSUHCR-YFKPBYRVSA-N
    • SMILES: O=C1CN2CC[C@H]1C2

Computed Properties

  • Exact Mass: 111.068413911Da
  • Monoisotopic Mass: 111.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 20.3Ų
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